Cas no 104483-20-7 (1-chloroethyl 2-methylbutan-2-yl Carbonate)
104483-20-7 structure
Product Name:1-chloroethyl 2-methylbutan-2-yl Carbonate
CAS No:104483-20-7
MF:C8H15ClO3
MW:194.655902147293
CID:1143353
PubChem ID:14593422
Update Time:2025-04-20
1-chloroethyl 2-methylbutan-2-yl Carbonate Chemical and Physical Properties
Names and Identifiers
-
- 1-chloroethyl 2-methylbutan-2-yl Carbonate
- DTXSID50561979
- Carbonic acid, 1-chloroethyl 1,1-dimethylpropyl ester
- 104483-20-7
-
- Inchi: 1S/C8H15ClO3/c1-5-8(3,4)12-7(10)11-6(2)9/h6H,5H2,1-4H3
- InChI Key: WYFONWYSDOYSRB-UHFFFAOYSA-N
- SMILES: ClC(C)OC(=O)OC(C)(C)CC
Computed Properties
- Exact Mass: 194.07105
- Monoisotopic Mass: 194.0709720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1-chloroethyl 2-methylbutan-2-yl Carbonate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
104483-20-7 (1-chloroethyl 2-methylbutan-2-yl Carbonate) Related Products
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